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Compound of Interest

Compound Name: Iron(ii)chloride hexahydrate

Cat. No.: B579629

Introduction

Iron(ll) chloride hexahydrate (FeCl2:6H20), also known as ferrous chloride hexahydrate, is a
valuable reagent in various chemical syntheses and research applications. Its utility, however,
is matched by its potential hazards, including corrosivity, toxicity, and hygroscopic nature. This
in-depth technical guide provides researchers, scientists, and drug development professionals
with a comprehensive overview of the material safety data for iron(ll) chloride hexahydrate. The
following sections detail its properties, toxicological profile, and explicit protocols for safe
handling, storage, and emergency response, ensuring a secure laboratory environment.

Physical and Chemical Properties

Iron(ll) chloride hexahydrate is a solid that typically appears as pale green to yellow-green
crystals or lumps.[1][2] It is odorless and highly soluble in water.[1][2] The compound is
hygroscopic, meaning it readily absorbs moisture from the air, which can affect its purity and
reactivity.
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Property

Value

Molecular Formula

FeClz-6H20][1]

Molecular Weight 234.84 g/mol [1][3][4]
Appearance Pale green to yellow-green crystalline solid[1][2]
Odor Odorless[2]

] ] Approximately 105-110 °C (with release of
Melting Point

crystal water)[2]

Boiling Point Not determined|[2]
Density 1.93 g/cm3[1]

Solubility in Water

Highly soluble[1]

Toxicological Data

Iron(ll) chloride hexahydrate is harmful if swallowed and can cause severe eye damage and

skin irritation.[2] Ingestion can lead to symptoms such as epigastric pain, diarrhea, vomiting,

and nausea.

Toxicity Metric Value Species Route
500 mg/kg

LD50 (Oral) Oral
(anhydrous)[2][5]

LD50 (Dermal)

> 2,000 mg/kg
(anhydrous)[2]

Rat Dermal

Experimental Protocols

Adherence to strict safety protocols is paramount when working with iron(Il) chloride

hexahydrate. The following sections provide detailed methodologies for its handling, storage,

and disposal, as well as emergency first aid procedures.

Handling Protocol
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Due to its corrosive and hygroscopic nature, iron(ll) chloride hexahydrate should be handled
with care in a controlled laboratory environment.

» Engineering Controls: All work with iron(Il) chloride hexahydrate, especially when generating
dust, should be conducted in a properly functioning chemical fume hood to minimize
inhalation exposure.[6][7] Ensure that an emergency eyewash station and safety shower are
readily accessible and have been tested.[S]

o Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes and dust.

o Hand Protection: Wear chemical-resistant gloves, such as butyl rubber, and inspect them
for any signs of degradation or perforation before use.[6]

o Body Protection: A lab coat or chemical-resistant apron should be worn to prevent skin
contact.[7] For tasks with a higher risk of exposure, additional protective clothing like
oversleeves may be necessary.

e Handling Procedure:

o When transferring the solid, use scoops or spatulas made of corrosion-resistant material.

[6]

o Avoid creating dust. If possible, use the material in a granular or crystalline form rather
than a fine powder.

o Keep the container tightly closed when not in use to prevent the absorption of moisture
from the air.

o After handling, thoroughly wash hands and any exposed skin with soap and water.[9]

Storage Protocol

Proper storage is crucial to maintain the integrity of iron(ll) chloride hexahydrate and to prevent
hazardous situations.
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o Container: Store in a tightly sealed, original container in a dry and well-ventilated area.
e Location: Store in a designated corrosives storage cabinet, preferably on a lower shelf.[7]

e Incompatible Materials: Segregate from strong bases, alkali metals, and oxidizing agents to
avoid violent reactions.[2]

e Environmental Conditions: The recommended storage temperature is between 15-25 °C.[2]
The storage area should be cool and dry.

First Aid Protocols

In the event of exposure, immediate and appropriate first aid is critical.
e Eye Contact:

o Immediately flush the eyes with copious amounts of lukewarm water for at least 20-30
minutes, holding the eyelids open.[10][11][12]

o Remove contact lenses if present and easy to do so, but do not delay flushing.[11][12]
o Do not rub the eyes.[11]
o Seek immediate medical attention from an ophthalmologist.[11]

e Skin Contact:

o

Immediately remove any contaminated clothing.[13]

[e]

Brush off any dry chemical from the skin.[10][13]

o

Flush the affected area with large amounts of water for at least 20 minutes.[10][13]

[¢]

Wash the skin with soap and water.[14]
o Ifirritation persists, seek medical attention.[14]

¢ Inhalation:
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o Move the individual to fresh air immediately.

o If breathing is difficult, provide oxygen. If the person is not breathing, give artificial
respiration.

o Seek immediate medical attention.

 Ingestion:
o Do NOT induce vomiting.[10]

o If the person is conscious, have them rinse their mouth with water and drink a few sips of
water to dilute the chemical.[10]

o Seek immediate medical attention.

Disposal Protocol

Chemical waste must be disposed of in accordance with local, state, and federal regulations.

o Waste Collection: Collect waste iron(ll) chloride hexahydrate and any contaminated
materials in a designated, labeled, and sealed container for hazardous waste. Do not mix
with other waste streams.[15]

o Treatment: Due to its metal content, this inorganic waste should be treated separately.[15]
Neutralization with a suitable agent may be required before disposal.

» Licensed Disposal: Arrange for pick-up and disposal by a licensed chemical waste disposal
company.

Hazard and Safety Workflow

The following diagram illustrates the key hazards associated with iron(ll) chloride hexahydrate
and the recommended workflow to ensure safe handling and emergency preparedness.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.youtube.com/watch?v=syBqqOitqB0
https://www.youtube.com/watch?v=syBqqOitqB0
https://www.reddit.com/r/PreciousMetalRefining/comments/17msvpk/chemical_waste_disposal/
https://www.reddit.com/r/PreciousMetalRefining/comments/17msvpk/chemical_waste_disposal/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Personal Protective Equipment Emergency Response

Ingestion: Do NOT Induce Vomiting, Drink Water

| Safety Goggles / Face Shield
If Exposure Occurs.

1
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Chemical-Resistant Gloves
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|
|
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|
i

i Safe Handling Workflow
i

Key Hazards

Skin Contact: Remove Clothing, Flush with Water

Harmful if Swallowed Wear Appropriate PPE Handle with Care (Avoid Dust)

Click to download full resolution via product page

Caption: Hazard and Safety Workflow for Iron(Il) Chloride Hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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